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Compound of Interest

Compound Name: 2-(Benzylamino)acetonitrile

Cat. No.: B1295912

An In-depth Technical Guide to 2-(Benzylamino)acetonitrile

This technical guide provides a comprehensive overview of 2-(Benzylamino)acetonitrile, a
versatile chemical intermediate. It is intended for researchers, scientists, and professionals in
the field of drug development and chemical synthesis. This document covers its chemical and
physical properties, safety and handling information, detailed synthesis protocols, and available
analytical methodologies.

Chemical and Physical Properties

2-(Benzylamino)acetonitrile, with the CAS number 3010-05-7, is a chemical compound with
the molecular formula CoHioN2.[1][2] It is also known by synonyms such as N-Benzyl-N-
cyanomethyl amine and Benzylaminoacetonitrile.[2] The compound's appearance can vary
from a white to off-white solid to a yellow or brown liquid or semi-solid.[3][4][5]

Table 1: Physical and Chemical Properties of 2-
(Benzylamino)acetonitrile
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Property Value Source(s)
CAS Number 3010-05-7 (2102141516107
Molecular Formula CoH1oN2 [11[2][3]1[5]16]
Molecular Weight 146.19 g/mol [1112][31[41[5]
Appearance White to ().ﬁ-vyhite solic.i; Ye.IIow BIA]5]

to brown liquid to semi-solid
Melting Point 59 -63°C [3]
Boiling Point Approximately 304 - 306 °C [3]
Density Approximately 1.04 g/cm3 [3]
Flash Point 136 °C [3]

Solubility in Water

Slightly soluble

[3]

Solubility in Organic Solvents

Soluble in ethanol and acetone

[3]

Safety and Handling

2-(Benzylamino)acetonitrile is classified as a hazardous substance. It is harmful if swallowed,
in contact with skin, or inhaled, and it causes severe skin burns and eye damage.[2] It may also
cause respiratory irritation.[2]

Table 2: GHS Hazard and Precautionary Statements
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Category Code Statement
Hazard H302 Harmful if swallowed
H312 Harmful in contact with skin

Causes severe skin burns and

H314
eye damage
H332 Harmful if inhaled
H335 May cause respiratory irritation
Do not breathe
Precautionary P260 dust/fume/gas/mist/vapors/spr
ay
Wear protective
P280 gloves/protective clothing/eye
protection/face protection
IF SWALLOWED: Rinse
P301+P330+P331 mouth. Do NOT induce
vomiting
IF ON SKIN: Wash with plenty
P302+P352

of soap and water

IF IN EYES: Rinse cautiously

with water for several minutes.
P305+P351+P338 Remove contact lenses, if

present and easy to do.

Continue rinsing

Immediately call a POISON
CENTER or doctor/physician

P310

Storage: Store in a cool, dry, well-ventilated area away from heat and open flames.[3] Keep the
container tightly sealed in a dark place under an inert atmosphere, ideally in a freezer at -20°C.

[4]16]
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Experimental Protocols: Synthesis

Two primary methods for the synthesis of 2-(Benzylamino)acetonitrile are described in the

literature.

Synthesis from Benzylamine and Chloroacetonitrile

This method involves the reaction of benzylamine with chloroacetonitrile in the presence of a

base.

Experimental Protocol:

Suspend benzylamine (1.0 mL, 9.2 mmol) and potassium carbonate (3.0 g, 22.0 mmol) in
acetonitrile (25.4 mL).

Add chloroacetonitrile (0.90 mL, 14.0 mmol) dropwise to the suspension.
Stir the reaction mixture at 60 °C for 16 hours.

After completion, allow the mixture to cool to room temperature.
Remove the excess solvent under reduced pressure.

Dilute the residue with dichloromethane and wash sequentially with a saturated sodium
bicarbonate solution and brine.

Dry the organic phase over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure.

Purify the crude product by silica gel column chromatography to yield 2-
(benzylamino)acetonitrile.
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Benzylamine +
Chloroacetonitrile +
Potassium Carbonate

Cool to RT
Solvent Removal
DCM Extraction
Aqueous Wash

Stir at 60°C
for 16 hours

Silica Gel
Chromatography

2-(Benzylamino)acetonitrile

Acetonitrile

Glycollonitrile +
Benzylamine

Stir at 15-20°C
(addition) then
overnight at RT

Distillation 2-(Benzylamino)acetonitrile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-_Benzylamino_acetonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Benzylamino_acetonitrile
https://pubchemlite.lcsb.uni.lu/e/compound/242212
https://www.mdpi.com/1422-0067/27/1/232
https://www.sigmaaldrich.com/US/en/product/ambeedinc/ambh303c69f7?context=bbe
https://hmdb.ca/spectra/nmr_one_d/3759
https://hmdb.ca/spectra/nmr_one_d/3759
https://www.scbt.com/es/p/2-benzylamino-acetonitrile-3010-05-7
https://www.benchchem.com/product/b1295912#2-benzylamino-acetonitrile-cas-number-and-properties
https://www.benchchem.com/product/b1295912#2-benzylamino-acetonitrile-cas-number-and-properties
https://www.benchchem.com/product/b1295912#2-benzylamino-acetonitrile-cas-number-and-properties
https://www.benchchem.com/product/b1295912#2-benzylamino-acetonitrile-cas-number-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1295912?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295912?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

